Cas no 2034576-65-1 (2-4-(pyridin-4-yloxy)piperidine-1-carbonylpyrazine)

• Product Name: 2-4-(pyridin-4-yloxy)piperidine-1-carbonylpyrazine
• CAS No: 2034576-65-1
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 6239849
• PubChem ID: 92091623
• Update Time: 2025-06-03

2-4-(pyridin-4-yloxy)piperidine-1-carbonylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-4-(pyridin-4-yloxy)piperidine-1-carbonylpyrazine
• F6479-2542
• pyrazin-2-yl-(4-pyridin-4-yloxypiperidin-1-yl)methanone
• 2034576-65-1
• pyrazin-2-yl(4-(pyridin-4-yloxy)piperidin-1-yl)methanone
• 2-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrazine
• AKOS026701369

• Inchi： 1S/C15H16N4O2/c20-15(14-11-17-7-8-18-14)19-9-3-13(4-10-19)21-12-1-5-16-6-2-12/h1-2,5-8,11,13H,3-4,9-10H2
• InChI Key： SJPKVNYMGUYNMW-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1CCN(C(C2C=NC=CN=2)=O)CC1

Computed Properties

• Exact Mass: 284.12732577g/mol
• Monoisotopic Mass: 284.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.2Ų

Additional information on 2-4-(pyridin-4-yloxy)piperidine-1-carbonylpyrazine

Introduction to 2-4-(pyridin-4-yloxy)piperidine-1-carbonylpyrazine (CAS No. 2034576-65-1)

2-4-(pyridin-4-yloxy)piperidine-1-carbonylpyrazine (CAS No. 2034576-65-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 2-4-(pyridin-4-yloxy)piperidine-1-carbonylpyrazine is composed of a pyrazine core linked to a piperidine ring through a carbonyl group, with a pyridinyl substituent attached to the piperidine ring via an ether linkage. This intricate arrangement confers the molecule with specific pharmacological properties that make it an attractive candidate for drug development. The pyrazine moiety is known for its bioactive properties, while the piperidine and pyridinyl groups contribute to the compound's overall stability and solubility.

The synthesis of 2-4-(pyridin-4-yloxy)piperidine-1-carbonylpyrazine has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 4-chloropyrazine with 4-(piperidin-1-yloxy)pyridine in the presence of a suitable base, such as potassium carbonate, followed by coupling with an appropriate carboxylic acid or acid chloride. This method yields high purity and good yields, making it suitable for large-scale production. Alternative synthetic strategies have also been explored to optimize the process and reduce costs, including the use of microwave-assisted synthesis and catalytic systems.

In terms of biological activities, 2-4-(pyridin-4-yloxy)piperidine-1-carbonylpyrazine has shown promising results in preclinical studies. Research has demonstrated its potential as a potent inhibitor of specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound has been found to effectively cross the blood-brain barrier, which is crucial for its therapeutic efficacy in central nervous system (CNS) disorders. Additionally, studies have indicated that it possesses anti-inflammatory properties, which could be beneficial in reducing neuroinflammation associated with these conditions.

Beyond neurological applications, 2-4-(pyridin-4-yloxy)piperidine-1-carbonylpyrazine has also shown promise in cancer research. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that the compound could be a valuable addition to the arsenal of anticancer agents currently under development.

The safety profile of 2-4-(pyridin-4-yloxy)piperidine-1-carbonylpyrazine is another critical aspect that has been extensively evaluated. Toxicological studies have indicated that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-4-(pyridin-4-yloxy)piperidine-1-carbonylpyrazine (CAS No. 2034576-65-1) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and potential clinical applications. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in treating various diseases.